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Compound of Interest

Compound Name: Methyl 2-amino-5-cyanobenzoate

Cat. No.: B189269 Get Quote

This guide provides critical safety, handling, and disposal information for Methyl 2-amino-5-
cyanobenzoate (CAS No. 159847-81-1), a pale yellow crystalline powder utilized in

pharmaceutical development, agrochemical formulations, and material science.[1] Adherence

to these protocols is essential for ensuring a safe laboratory environment and mitigating

potential risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 2-amino-5-cyanobenzoate is an aromatic amine and a cyanated compound. While

specific toxicity data is limited, its chemical structure suggests potential hazards associated

with both functional groups. Aromatic amines can be toxic and require careful handling to

prevent exposure.[2] Cyanide compounds are highly toxic and require stringent safety

measures.[3][4][5] Therefore, a comprehensive PPE strategy is the primary line of defense.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Level Equipment Purpose

Primary Engineering Control Certified Chemical Fume Hood

To minimize inhalation

exposure to dust or vapors. All

handling of solid and solutions

should occur within a fume

hood.[3][4][6]

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles protect against

splashes; a face shield offers

broader protection, especially

when handling larger

quantities.[3][4][6]

Hand Protection

Chemical-Resistant Gloves

(Nitrile or Neoprene, double-

gloved)

To prevent skin contact.

Double-gloving is

recommended for handling

cyanide compounds.[3][4][6]

Gloves should be changed

frequently.

Body Protection
Flame-Resistant Laboratory

Coat

To protect skin and personal

clothing from contamination.[6]

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

To protect feet from spills and

falling objects.[6]

Respiratory Protection NIOSH-Approved Respirator

Required when working

outside of a fume hood or if

engineering controls are

insufficient. The type depends

on the potential airborne

concentration.[2][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of Methyl 2-amino-5-cyanobenzoate is

crucial for safe handling and storage.

Table 2: Physical and Chemical Properties of Methyl 2-amino-5-cyanobenzoate
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Property Value

CAS Number 159847-81-1[1][7]

Molecular Formula C₉H₈N₂O₂[1][7]

Molecular Weight 176.17 g/mol [1][7]

Appearance Pale yellow crystalline powder[1]

Melting Point 120-126 °C[1]

Storage Conditions

Store at 0-8 °C in a dry, cool, and well-ventilated

place.[1] Keep container tightly closed and away

from incompatible materials.[8][9][10]

Step-by-Step Handling Protocol
A systematic approach to handling Methyl 2-amino-5-cyanobenzoate is crucial for safety.

Experimental Workflow:

Pre-Handling Preparation:

Conduct a thorough risk assessment for the planned experiment.[6]

Ensure all necessary PPE is available and in good condition.

Verify that a safety shower, eyewash station, and fire extinguisher are readily accessible.

[6]

Locate the appropriate chemical spill kit.

Donning PPE:

Put on all required PPE as outlined in Table 1 before entering the designated handling

area.

Chemical Handling:
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Perform all manipulations, including weighing and preparing solutions, inside a certified

chemical fume hood to prevent inhalation of the powdered compound.[3][4]

When weighing the solid, use a balance inside the fume hood or a ventilated balance

enclosure.[6]

To avoid generating dust, handle the compound carefully.[11] Use dry clean-up procedures

if any solid is spilled.[11]

When preparing solutions, add the solid to the solvent slowly to avoid splashing.[6]

Post-Handling Procedures:

Decontaminate the work area within the fume hood. For potential cyanide contamination,

first clean with a pH 10 buffer solution, followed by a freshly prepared 10% bleach solution.

[3][4]

Wipe down all equipment used.

Properly dispose of all waste as described in the disposal plan.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly with soap and water.[11]
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Operational Workflow: Handling Methyl 2-amino-5-cyanobenzoate
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Caption: Operational Workflow for Handling Methyl 2-amino-5-cyanobenzoate.
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Emergency and Disposal Plan
Spill Response:

Minor Spill (inside fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, clean the contaminated surfaces first with a pH 10 buffer

solution, followed by a freshly prepared 10% bleach solution.[4]

Collect all contaminated materials (wipes, absorbent pads) in a sealed, labeled container

for hazardous waste disposal.[11]

Major Spill (outside fume hood):

Evacuate the area immediately.[4]

Alert laboratory personnel and contact the institution's emergency response team.

Prevent entry to the contaminated area.

Exposure Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding

the eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Waste Disposal:
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All waste containing Methyl 2-amino-5-cyanobenzoate, including contaminated PPE and

cleaning materials, must be disposed of as hazardous chemical waste.[12]

Collect waste in a clearly labeled, sealed, and appropriate hazardous waste container.

Follow all institutional, local, and national regulations for hazardous waste disposal.[12][13]

Do not empty into drains.[8]

Disposal and Emergency Plan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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